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Comparative Adsorption Performance

The following data is synthesized from a 2025 study that directly compared Octyltrimethoxysilane (OTMS)
and Hexadecyltrimethoxysilane (HDTMS) functionalized onto the same magnetic silica substrate for

adsorbing antibiotics from water [1].

Table 1: Optimal Adsorption Conditions and Capacities

Parameter

OTMS-functionalized adsorbent
(NMM@SiO2/0TMS)

HDTMS-functionalized adsorbent
(NMM@SiO2/HDTMS)

Optimal pH

Optimal Contact
Time

Adsorption
Capacity for CIP

Adsorption
Capacity for CAP

Kinetics Model

6 (for both CIP and CAP)

60 min for CIP; 90 min for CAP

87.83mg g

56.44 mg g

Pseudo-second-order (for both
adsorbents)

6 (for both CIP and CAP)

60 min for CIP; 90 min for CAP

Lower than OTMS (specific value not

provided)

Lower than OTMS (specific value not
provided)

Pseudo-second-order (for both
adsorbents)
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Parameter OTMS-functionalized adsorbent HDTMS-functionalized adsorbent
(NMM@SiO2/0TMS) (NMM@SiO2/HDTMS)
Isotherm Model Freundlich (for both adsorbents) Freundlich (for both adsorbents)

Table 2: Thermodynamic Parameters for Adsorption

Thermodynamic OTMS-functionalized HDTMS-functionalized
Parameter adsorbent adsorbent

Enthalpy Change (AH) Negative (Exothermic process) Negative (Exothermic process)
Gibbs Free Energy (AG) Negative (Spontaneous process) Negative (Spontaneous process)
Entropy Change (AS) Positive (Increased randomness)  Positive (Increased randomness)

Experimental Protocols for Key Studies

For researchers looking to replicate or build upon these findings, here are the detailed methodologies from

the core study.

Synthesis of Functionalized Adsorbents (Naat et al., 2025) [1]

This protocol describes the creation of the OTMS and HDTMS adsorbents tested above.

e Step 1: Preparation of Natural Magnetic Material (NMM)
o Iron sand is separated using an external magnet, dried, and ground to a 200-mesh particle size.
o The material is washed with distilled water to remove non-magnetic components, dried again,
and activated by refluxing in a 10% HCI solution at 75-80 °C for 2 hours.
o The activated NMM is washed to neutral pH and dried [1].
¢ Step 2: Silica Coating (NMM@Si0O2)
o Silica is extracted from natural sand and coated onto the NMM surface to prevent aggregation
and improve stability [1].
e Step 3: Functionalization with OTMS or HDTMS
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(o]

The NMM@SIO: is functionalized with varying quantities (3, 7.5, and 15 mmol) of either OTMS
or HDTMS to impart hydrophobic properties, creating the final adsorbents NMM@SiO2/0OTMS
and NMM@SiO2/HDTMS [1].

Batch Adsorption Experiment Protocol (Naat et al., 2025) [1]

This is the general procedure used to generate the comparative data.

¢ Adsorbates: Ciprofloxacin (CIP) and Chloramphenicol (CAP) solutions.
e Procedure:

(o]

A fixed dose of the adsorbent (NMM@SiO2/OTMS or NMM@SiO2/HDTMS) is added to a
known volume and concentration of the antibiotic solution.

The mixture is agitated at a constant speed in a shaker.

The pH is adjusted using NaOH or HCI solutions and measured with a pH meter.

After a predetermined contact time, the adsorbent is separated from the solution using an
external magnetic field.

The remaining concentration of the antibiotic in the solution is analyzed to calculate the
adsorption capacity [1].

Adsorption Mechanism and Functionalization Workflow

The core finding of the study is that OTMS-functionalized material demonstrated a higher adsorption

capacity for both CIP and CAP than HDTMS-functionalized material [1]. The primary mechanism is

attributed to the introduction of hydrophobic groups, which interact with the hydrophobic structures of the

antibiotic molecules [1].

The diagram below illustrates the synthesis and adsorption mechanism.
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Interpretation and Key Takeaways

e Performance Over Chain Length: Contrary to what one might assume, the adsorbent with the
shorter alkyl chain (OTMS, C8) outperformed the one with the longer chain (HDTMS, C16) [1]. This
suggests that factors beyond simple hydrophobicity, such as the density of the functional groups and
steric effects on the material's surface, play a critical role in adsorption efficiency.

e Shared Mechanisms: Both materials followed the same kinetic (pseudo-second-order) and isotherm
(Freundlich) models, indicating that the overall adsorption mechanism and surface heterogeneity are
similar, despite the difference in capacity [1].

e Application in Other Fields: While this guide focuses on antibiotic adsorption, HDTMS is widely
used to create superhydrophobic surfaces for other applications, such as oil-water separation, where
it demonstrates very high efficiency (e.g., 99.9% oil absorption) [2]. The choice between OTMS and
HDTMS, therefore, depends heavily on the specific application.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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